Cas no 497178-54-8 (1H-1,5-Benzodiazepine, 2,3-dihydro-4-(4-methylphenyl)-)

• Product Name: 1H-1,5-Benzodiazepine, 2,3-dihydro-4-(4-methylphenyl)-
• CAS No: 497178-54-8
• MF: C₁₆H₁₆N₂
• MW: 236.311643600464
• CID: 1531257
• Update Time: 2024-08-24

1H-1,5-Benzodiazepine, 2,3-dihydro-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine, 2,3-dihydro-4-(4-methylphenyl)-

• Inchi： 1S/C16H16N2/c1-12-6-8-13(9-7-12)14-10-11-17-15-4-2-3-5-16(15)18-14/h2-9,17H,10-11H2,1H3
• InChI Key： QLSBNMPPQFKQKZ-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2N=C(C2=CC=C(C)C=C2)CC1

Computed Properties

• Exact Mass: 236.13148

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 383.7±42.0 °C(Predicted)
• PSA: 24.39
• pka: 6.97±0.40(Predicted)